Cas no 1805107-19-0 (4-Amino-5-phenylnicotinic acid)

4-Amino-5-phenylnicotinic acid is a heterocyclic organic compound featuring both amino and carboxylic acid functional groups on a nicotinic acid scaffold substituted with a phenyl ring at the 5-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The compound's rigid aromatic framework and bifunctional groups enable selective modifications, making it valuable in medicinal chemistry for developing bioactive molecules. Its high purity and stability under standard conditions ensure reliable performance in research and industrial processes. The compound is typically characterized by NMR, HPLC, and mass spectrometry to confirm identity and quality.

4-Amino-5-phenylnicotinic acid structure

1805107-19-0 structure

Product Name:4-Amino-5-phenylnicotinic acid

CAS No:1805107-19-0

MF:C₁₂H₁₀N₂O₂

MW:214.220002651215

CID:4899878

Update Time:2025-06-08

4-Amino-5-phenylnicotinic acid Chemical and Physical Properties

Names and Identifiers

- 4-Amino-5-phenylnicotinic acid
- BDBM50535471
- Inchi： 1S/C12H10N2O2/c13-11-9(8-4-2-1-3-5-8)6-14-7-10(11)12(15)16/h1-7H,(H2,13,14)(H,15,16)
- InChI Key： MZBGLXFMIXLREN-UHFFFAOYSA-N
- SMILES： OC(C1=CN=CC(=C1N)C1C=CC=CC=1)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 251
XLogP3: 1.9
Topological Polar Surface Area: 76.2

4-Amino-5-phenylnicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029014542-250mg	4-Amino-5-phenylnicotinic acid	1805107-19-0	95%	250mg	$970.20	2022-04-01
Alichem	A029014542-1g	4-Amino-5-phenylnicotinic acid	1805107-19-0	95%	1g	$2,952.90	2022-04-01

4-Amino-5-phenylnicotinic acid Related Literature

1. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
2. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

Additional information on 4-Amino-5-phenylnicotinic acid

Comprehensive Overview of 4-Amino-5-phenylnicotinic acid (CAS No. 1805107-19-0): Properties, Applications, and Research Insights

4-Amino-5-phenylnicotinic acid (CAS No. 1805107-19-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This nicotinic acid derivative combines a phenyl group with an amino-substituted pyridine core, making it a versatile intermediate for drug discovery and material science. Its molecular formula, C₁₂H₁₀N₂O₂, reflects a balanced hydrophilicity-lipophilicity profile, which is critical for bioavailability in medicinal chemistry.

Recent trends in AI-driven drug discovery and high-throughput screening have highlighted the importance of compounds like 4-Amino-5-phenylnicotinic acid. Researchers frequently search for "nicotinic acid derivatives in cancer therapy" or "phenyl-substituted heterocycles for neurodegenerative diseases," aligning with this compound's relevance. Its structural motifs are analogous to those found in FDA-approved kinase inhibitors, sparking interest in its potential as a scaffold for targeted therapies.

The synthesis of 4-Amino-5-phenylnicotinic acid typically involves palladium-catalyzed cross-coupling reactions or multi-step heterocyclic condensation protocols. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its purity, while computational studies (e.g., molecular docking) explore its binding affinities. These methodologies address common queries like "how to verify nicotinic acid derivative purity" or "computational modeling for drug-like molecules," which dominate academic search engines.

Beyond pharmaceuticals, this compound's fluorescence properties make it a candidate for bioimaging probes, a topic trending in nanotechnology forums. Its conjugated π-system enables applications in organic electronics, responding to searches such as "small molecules for OLED materials." Environmental studies also investigate its biodegradability, addressing concerns about "green chemistry in heterocycle synthesis."

In conclusion, 4-Amino-5-phenylnicotinic acid (CAS No. 1805107-19-0) exemplifies the convergence of medicinal chemistry and advanced materials science. Its multifaceted applications—from drug development to functional materials—position it as a compound of enduring scientific interest, validated by both experimental data and computational predictions.